
A Technical Guide to the Physical Properties of
Bis(4-bromophenyl) Sulfone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4,4'-Sulfonylbis(bromobenzene)

Cat. No.: B1266426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of bis(4-

bromophenyl) sulfone (CAS No: 2050-48-8), a compound of interest in various chemical and

pharmaceutical applications.[1][2] The information is presented to support research and

development activities, with a focus on quantitative data, experimental methodologies, and

process visualization.

Core Physical and Chemical Properties
Bis(4-bromophenyl) sulfone is a diaryl sulfone characterized by two bromophenyl groups

attached to a central sulfonyl moiety. Its chemical structure and properties make it a relevant

intermediate in organic synthesis.[3]

Table 1: Summary of Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₂H₈Br₂O₂S [1]

Molecular Weight 376.06 g/mol [1]

Appearance
White to off-white

powder/crystalline solid
-

Melting Point 172 °C [1]

Boiling Point Not available -

Density Not available -

Water Solubility
Log10(Water Solubility in mol/l)

is a calculable property.
[4]

Ionization Energy 8.84 ± 0.05 eV -

Experimental Protocols
The accurate determination of physical properties is fundamental to chemical characterization.

The following sections outline the standard methodologies for measuring the key properties of

a solid compound like bis(4-bromophenyl) sulfone.

2.1 Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid.[5]

Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state.[5] For a pure crystalline compound, this transition occurs over a narrow

range, typically 0.5-1.0°C. The presence of impurities generally causes a depression and

broadening of the melting point range.

Apparatus: A modern digital melting point apparatus (e.g., DigiMelt) or a traditional Thiele

tube setup can be used.[6]

Procedure (Capillary Method):
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Sample Preparation: The sample must be completely dry and finely powdered to ensure

efficient and uniform heat transfer.[5]

Loading: A small amount of the powdered sample is packed into a capillary tube, sealed at

one end, to a height of no more than 1-2 mm.[7]

Heating: The capillary tube is placed in the heating block of the apparatus.[6] An initial

rapid heating ramp can be used to determine an approximate melting range.[6][7]

Measurement: A second, more precise measurement is performed with a new sample,

heating at a slow rate (e.g., 1-2°C per minute) starting from a temperature about 15-20°C

below the approximate melting point.[6]

Recording: The melting point range is recorded from the temperature at which the first

drop of liquid appears to the temperature at which the entire sample becomes a clear

liquid.

2.2 Density Measurement

The bulk and tapped densities are important for powder handling and processing.[8][9][10]

Principle: Bulk density is the ratio of the mass of an untapped powder sample to its volume,

including the inter-particle void space.[8] Tapped density is determined after mechanically

tapping the powder to achieve a more settled state, reducing the void volume.[8][9]

Apparatus: Graduated cylinder, balance, and a mechanical tapping apparatus.

Procedure (Bulk Density - Method 1):

A known mass of the powder is gently introduced into a graduated cylinder without

compacting it.[8]

The volume occupied by the powder is recorded.

Bulk density is calculated as mass/volume (g/mL).[8]

2.3 Spectroscopic Analysis
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Spectroscopic techniques are essential for confirming the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Principle: NMR spectroscopy provides detailed information about the structure and

chemical environment of atomic nuclei (typically ¹H and ¹³C) by observing their behavior in

a magnetic field when irradiated with radiofrequency waves.[11]

Sample Preparation: A small amount of the sample (typically 5-20 mg for ¹H NMR) is

dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube to a depth

of about 4-5 cm.[12][13][14] The solution must be homogeneous and free of particulate

matter.[12]

Acquisition: The prepared tube is placed in the NMR spectrometer. The process involves

locking onto the solvent's deuterium signal, shimming the magnetic field for homogeneity,

tuning the probe, and acquiring the data over a set number of scans.[14][15]

Infrared (IR) Spectroscopy:

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule,

which causes vibrations of the chemical bonds. The resulting spectrum provides a

"fingerprint" of the molecule, revealing the presence of specific functional groups.[16][17]

Sample Preparation (Solid):

KBr Pellet: A small amount of the solid sample (ca. 1 mg) is finely ground with a purified

salt like potassium bromide (KBr) and pressed into a thin, transparent pellet.[16][18]

Thin Film: The solid is dissolved in a volatile solvent, a drop of the solution is placed on

a salt plate (e.g., NaCl), and the solvent is allowed to evaporate, leaving a thin film of

the compound.[19]

Acquisition: The prepared sample is placed in the path of the IR beam in an FTIR

spectrometer, and the spectrum is recorded.[19]

Mass Spectrometry (MS):
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Principle: MS is an analytical technique that ionizes molecules and sorts the resulting ions

based on their mass-to-charge (m/z) ratio.[20][21][22] It provides the exact molecular

weight and information about the molecule's fragmentation pattern.[20][23]

Sample Preparation: The sample is dissolved in a suitable volatile organic solvent to a low

concentration (e.g., 10-100 µg/mL).[24] The solution must be free of salts and particulates.

[24]

Acquisition: The solution is introduced into the ion source (e.g., electrospray ionization -

ESI) of the mass spectrometer, where molecules are ionized. The ions are then guided

into the mass analyzer, separated by their m/z ratio, and detected.[22]

Synthesis Workflow Visualization
The synthesis of bis(4-bromophenyl) sulfone can be achieved through the oxidation of diphenyl

sulfoxide. A key patented method provides a clear and efficient pathway for its preparation.[25]

Experimental Workflow: Synthesis of Bis(4-bromophenyl) Sulfone

The following diagram illustrates a documented industrial process for synthesizing the target

compound.[25] The workflow begins with the bromination of a readily available starting

material, followed by an in-situ oxidation step to yield the final sulfone product.
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Starting Materials:
Diphenyl Sulfoxide
Glacial Acetic Acid

Water

Step 1: Bromination

Reaction Solution
(Contains Brominated Intermediate)

Reagent:
Bromine

Conditions:
Stirring at 90°C

for 3 hours

Step 2: Oxidation

Work-up & Isolation

Oxidizing Agent:
30% Hydrogen Peroxide

Final Product:
Bis(4-bromophenyl) Sulfone

(98% Purity by GC)

1. Dilute with Water
2. Filter crude product

3. Wash with Water
4. Dry

Click to download full resolution via product page

Caption: Synthesis of Bis(4-bromophenyl) Sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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